Cas no 72216-50-3 (1H-Indene-1-propanoicacid, 2,3-dihydro-3-phenyl-)

• Product Name: 1H-Indene-1-propanoicacid, 2,3-dihydro-3-phenyl-
• CAS No: 72216-50-3
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 566324
• PubChem ID: 3055290
• Update Time: 2025-04-19

1H-Indene-1-propanoicacid, 2,3-dihydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-propanoicacid, 2,3-dihydro-3-phenyl-
• 1-Indanpropionic acid, 3-phenyl-
• 3-(3-phenyl-2,3-dihydro-1H-inden-1-yl)propanoic acid
• 3-Phenyl-1-indanpropionic acid
• 3-(3-Phenyl-1-indanyl)propionic acid
• BRN 2137105
• 72216-50-3
• DTXSID40992950
• SCHEMBL11316242
• CHEMBL3251911

• Inchi： 1S/C18H18O2/c19-18(20)11-10-14-12-17(13-6-2-1-3-7-13)16-9-5-4-8-15(14)16/h1-9,14,17H,10-12H2,(H,19,20)
• InChI Key： XTLDALXUGWJVGF-UHFFFAOYSA-N
• SMILES： OC(CCC1C2C=CC=CC=2C(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 266.13074
• Monoisotopic Mass: 266.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 445°C at 760 mmHg
• Flash Point: 341.7°C
• Refractive Index: 1.592
• PSA: 37.3